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CAS No.: 473-37-0

Cat. No.: B15345328

Get Quote

Status: Active Last Updated: March 2026 Maintainer: Senior Application Scientist,

Neuromuscular Division

Overview
Welcome to the specialized support center for Edrophonium Chloride (Tensilon) applications in

pediatric cohorts. While largely replaced by serologic testing and single-fiber EMG for routine

diagnosis, edrophonium remains a critical pharmacological probe in research settings for

Congenital Myasthenic Syndromes (CMS), neuromuscular blockade reversal studies, and

mechanistic validation of novel AChE inhibitors.

Critical Warning: Pediatric physiology differs significantly from adult models regarding vagal

tone and volume of distribution. The standard adult "2 mg test / 8 mg load" protocol is

dangerous for pediatric subjects and must be modified to a strict weight-based, atropine-

protected regimen.
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Q: The standard adult vials are 10 mg/mL. How do I modify the
dilution for a 12 kg pediatric subject to ensure dosing accuracy?
A: Direct administration from a 10 mg/mL vial is prone to massive dosing errors in pediatrics.

You must create a 1 mg/mL dilution to allow for precise titration.

The Causality: Pediatric therapeutic windows are narrow. A 0.1 mL error with the standard

concentration delivers 1 mg, which could be a full therapeutic dose for an infant, potentially

precipitating a cholinergic crisis.

Protocol Modification:

Dilution: Withdraw 1 mL of Edrophonium (10 mg/mL) and mix with 9 mL of 0.9% Sodium

Chloride.

Final Concentration:1 mg/mL.

Syringe Selection: Use a 1.0 mL tuberculin syringe (graduated in 0.01 mL increments) for

administration.

Q: What is the validated dosing schedule for pediatric subjects?
A: Unlike adults, pediatric dosing is strictly weight-based. The protocol requires a Split-Dose

Regimen to serve as a self-validating safety check against hypersensitivity and profound

bradycardia.

Table 1: Pediatric Edrophonium Dosing Standards
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Parameter
Neonate / Infant (<1
Year)

Child (>1 Year, <34
kg)

Adolescent (>34
kg)

Concentration 1 mg/mL (Diluted) 1 mg/mL (Diluted) 10 mg/mL (Standard)

Total Dose Target 0.15 mg/kg 0.2 mg/kg
0.2 mg/kg (Max 10

mg)

Test Dose (Step 1) 0.01 mg/kg
0.04 mg/kg (Max 1

mg)
2 mg

Wait Time 60 seconds 60 seconds 60 seconds

Load Dose (Step 2) Remainder of total
Remainder (in 1 mg

increments)

Remainder (in 2 mg

increments)

Mandatory Co-drug
Atropine (See Module

2)
Atropine Atropine on standby

Technical Note: If the subject shows a distinct improvement in muscle strength after the Test

Dose, terminate the procedure. The test is positive. Administering the remainder offers no

additional data and increases the risk of cholinergic toxicity [1].

Module 2: Safety & Bradycardia Management
Q: Why is Atropine "mandatory" rather than "on standby" for the
pediatric protocol?
A: In adults, vagal tone is balanced; in children, it is dominant. Edrophonium is a potent

muscarinic agonist. Without blockade, it can cause immediate, severe bradycardia or asystole

in pediatric subjects.

The Protocol: You must administer Atropinebefore or simultaneously with Edrophonium.

Dose: 0.01 – 0.02 mg/kg (Minimum dose: 0.1 mg to prevent paradoxical bradycardia).
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Timing: IV push 2–5 minutes prior to Edrophonium is preferred to ensure peak vagolytic

effect.

Q: How do I distinguish between a Cholinergic Crisis and a
Myasthenic Crisis during the experiment?
A: This is the most critical differential in mechanistic research. If your subject is already on

cholinesterase inhibitors (e.g., Pyridostigmine), the addition of Edrophonium can depolarize the

endplate to the point of paralysis (Cholinergic Crisis).

Visualizing the Mechanism: The following diagram illustrates the competitive inhibition pathway

and the risk of saturation.
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Figure 1: Mechanism of Action. Edrophonium inhibits AChE, causing ACh accumulation.[1][2][3]

In a healthy or over-treated system, this accumulation saturates receptors, leading to a

depolarizing block (weakness). In a myasthenic system, it restores threshold potential.

Module 3: Execution & Endpoints
Q: Pediatric subjects often cry during IV insertion, making "strength"
assessment subjective. How do I objectify the data?
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A: Subjective "strength" scores are notoriously unreliable in crying children. You must define

Objective Endpoints in your protocol prior to administration.

Recommended Objective Metrics:

Ptosis Resolution: The most reliable sign. Measure the palpebral fissure height (mm) before

and 60s after injection.

Ophthalmoplegia: Improvement in extraocular movements (dysconjugate gaze resolution).

Applanation Tonometry: For research settings, measuring intraocular pressure changes can

sometimes serve as a surrogate for extraocular muscle tone, though ptosis is superior.

Q: What is the decision workflow for the administration sequence?
A: Follow this logic gate to ensure safety and data integrity.
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Figure 2: Pediatric Edrophonium Administration Workflow. Note the critical decision node after

the Test Dose.

Module 4: Sourcing & Logistics
Q: I cannot locate "Tensilon" or "Enlon" through standard
procurement. Is the protocol dead?
A: Branded edrophonium (Enlon/Tensilon) has faced significant shortages and discontinuation

in major markets (e.g., US discontinuation by Mylan in 2017) [2].

Troubleshooting Sourcing:

Research Compounding: Major research hospitals often utilize internal investigational

pharmacies to compound Edrophonium Chloride powder (API) into sterile injectable

solutions. This requires USP <797> compliance.

Importation: Specific international markets (e.g., parts of Europe or Japan) may maintain

generic manufacturing. Check for "Edrophonium Chloride Injection" rather than brand

names.

Alternatives: For non-mechanistic studies (e.g., purely diagnostic), consider Neostigmine

(longer acting, requires longer observation) or the Ice Pack Test (high specificity for ocular

MG) as validated alternatives [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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